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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,12-dodecanediol
as a plasticizer in polymers. The information is intended to guide researchers in formulating
and evaluating polymer blends with enhanced flexibility and tailored mechanical properties for
a variety of applications, including in the pharmaceutical and medical device fields.

Introduction

1,12-Dodecanediol is a long-chain aliphatic diol that can function as a plasticizer in various
polymer systems. Its linear structure and terminal hydroxyl groups allow it to be incorporated
into polymer matrices, where it disrupts intermolecular polymer chain interactions, thereby
increasing flexibility and reducing brittleness. In some polymers, such as polyesters and
polyurethanes, it can also act as a chain extender, contributing to the overall polymer backbone
and influencing its mechanical and thermal properties.[1][2][3] The use of long-chain diols like
1,12-dodecanediol is of particular interest in the development of bio-based and biodegradable
polymers, offering an alternative to traditional phthalate plasticizers.

Mechanism of Action

As a plasticizer, 1,12-dodecanediol positions itself between polymer chains, increasing the
free volume and allowing for greater chain mobility. This increased mobility leads to a reduction
in the glass transition temperature (Tg) of the polymer, a key indicator of plasticization. The
long aliphatic chain of 1,12-dodecanediol enhances its compatibility with certain polymer
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backbones, promoting a more uniform distribution and effective plasticization. In the case of
polyurethanes and polyesters, the hydroxyl groups of 1,12-dodecanediol can react with
isocyanate or carboxylic acid groups, respectively, incorporating the diol into the polymer
structure as a chain extender. This covalent bonding can lead to a more permanent plasticizing
effect with reduced migration compared to non-reactive plasticizers.[2][3]

Quantitative Data on Plasticizer Performance

While specific quantitative data for 1,12-dodecanediol as a direct plasticizer in common
thermoplastics like PVC and PLA is not extensively available in the reviewed literature, the
expected trends can be inferred from studies on similar long-chain diols and other aliphatic
plasticizers. The following table provides a representative summary of the anticipated effects of
incorporating 1,12-dodecanediol on the mechanical properties of a generic polymer, such as
polylactic acid (PLA) or polyvinyl chloride (PVC). The data for the plasticized polymer is an
educated estimation based on qualitative descriptions and data from similar systems.

Table 1. Representative Mechanical Properties of a Polymer With and Without 1,12-
Dodecanediol Plasticizer (20 wt%)

Polymer with 20
Neat Polymer wt% 1,12-
(Unplasticized) Dodecanediol

(Estimated)

Property Test Method

Tensile Strength

ASTM D882 50-70 20-40
(MPa)
Elongation at Break

ASTM D882 2-10 150 - 300
(%)
Young's Modulus

ASTM D882 25-35 05-15
(GPa)
Shore D Hardness ASTM D2240 80-90 60-75
Glass Transition

DSC 60 - 80 30-50

Temp. (°C)
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Note: The values for the plasticized polymer are illustrative estimates based on general
principles of polymer plasticization by long-chain aliphatic compounds and may vary depending
on the specific polymer, processing conditions, and the actual concentration of 1,12-
dodecanediol.

Experimental Protocols

The following are detailed protocols for the incorporation of 1,12-dodecanediol into a polymer
matrix using either solvent casting or melt blending techniques, followed by standard testing
procedures to evaluate the mechanical properties of the resulting polymer films.

Protocol 1: Preparation of Plasticized Polymer Films by
Solvent Casting

This method is suitable for laboratory-scale preparation of thin polymer films with a uniform
dispersion of the plasticizer.

Materials and Equipment:

Polymer (e.g., PLA, PVC)

e 1,12-Dodecanediol

» Volatile solvent (e.g., Dichloromethane for PLA, Tetrahydrofuran for PVC)

e Glass petri dish or a flat glass plate

e Magnetic stirrer and stir bar

o Beaker

o Film applicator (doctor blade)

e Leveling table

e Fume hood

e Vacuum oven
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Procedure:

o Dissolution: In a beaker, dissolve a known amount of the polymer in a suitable volatile
solvent to create a solution of a specific concentration (e.g., 10% w/v). Stir the solution using
a magnetic stirrer until the polymer is completely dissolved.

» Plasticizer Addition: Add the desired amount of 1,12-dodecanediol (e.g., 20% by weight of
the polymer) to the polymer solution. Continue stirring until the plasticizer is fully dissolved
and the solution is homogeneous.

o Casting: Place the glass petri dish or glass plate on a leveling table inside a fume hood. Pour
the polymer-plasticizer solution onto the glass substrate.

e Film Formation: Use a film applicator (doctor blade) to spread the solution evenly across the
substrate to a desired thickness.

e Solvent Evaporation: Allow the solvent to evaporate slowly in the fume hood at room
temperature for 24 hours. The slow evaporation helps in the formation of a uniform, defect-
free film.

o Drying: Carefully peel the film from the glass substrate. Place the film in a vacuum oven at a
temperature below the polymer's glass transition temperature (e.g., 40°C) for 48 hours to
remove any residual solvent.

o Conditioning: Store the dried films in a desiccator for at least 24 hours before
characterization.

Protocol 2: Preparation of Plasticized Polymer by Melt
Blending

This method is scalable and mimics industrial processing techniques.
Materials and Equipment:
e Polymer pellets (e.g., PLA, PVC)

e 1,12-Dodecanediol powder
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Internal mixer (e.g., Brabender) or a twin-screw extruder

Compression molder with heated platens

Metal chase (mold)

Cooling press or water bath
Procedure:

e Premixing: Dry the polymer pellets in a vacuum oven at an appropriate temperature (e.g.,
80°C for PLA) for at least 4 hours to remove any moisture. In a separate container, physically
mix the dried polymer pellets with the desired amount of 1,12-dodecanediol powder.

» Melt Blending: Set the temperature of the internal mixer or extruder to a temperature above
the melting point of the polymer (e.g., 180-190°C for PLA). Add the premixed polymer and
plasticizer to the mixing chamber.

o Compounding: Mix the components for a specified time (e.g., 5-10 minutes) at a set screw
speed (e.g., 50-100 rpm) until a homogeneous melt is obtained.

o Sheet Formation: Transfer the molten blend to a compression molder. Place the material
between two metal plates within a chase of the desired thickness.

o Compression Molding: Heat the platens to the molding temperature (e.g., 180°C for PLA)
and apply a low pressure for a few minutes to allow the material to melt and fill the mold.
Then, increase the pressure (e.g., to 10 MPa) for a few minutes to form a solid sheet.

o Cooling: Transfer the mold to a cooling press or quench it in a water bath to solidify the
plastic sheet.

e Specimen Preparation: Cut the prepared sheets into the required dimensions for mechanical
testing using a die cutter.

Protocol 3: Mechanical Testing of Plasticized Polymer
Films
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A. Tensile Properties (ASTM D882)

Cut the plasticized films into rectangular strips of specific dimensions (e.g., 100 mm length x
10 mm width).

Measure the thickness of each specimen at several points along the gauge length and
calculate the average.

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen
breaks.

Record the load and elongation data to determine tensile strength, elongation at break, and
Young's modulus.

. Flexural Properties (ASTM D790)

Prepare rectangular bar specimens with specific dimensions (e.g., 127 mm x 12.7 mm x 3.2
mm).

Place the specimen on two supports in a three-point bending fixture.

Apply a load to the center of the specimen at a constant crosshead speed until the specimen
breaks or reaches a specified strain.

Record the load and deflection data to calculate the flexural strength and flexural modulus.

C. Hardness (ASTM D2240)

Use a Shore D durometer for rigid and semi-rigid plastics.
Place the plasticized polymer sheet on a hard, flat surface.
Press the durometer indenter firmly onto the surface of the specimen.

Read the hardness value from the durometer scale within one second of firm contact.
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o Take multiple readings at different locations on the specimen and calculate the average.

Visualizations

The following diagrams illustrate the experimental workflow for preparing and testing plasticized

polymers.
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Caption: Experimental workflow for plasticizer incorporation and material characterization.
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Conclusion

1,12-Dodecanediol shows promise as a plasticizer for various polymers, offering the potential
to enhance flexibility and toughness. Its long aliphatic chain is expected to impart significant
plasticizing effects, including a reduction in tensile strength and hardness, a substantial
increase in elongation at break, and a lowering of the glass transition temperature. The
provided protocols offer a starting point for researchers to systematically evaluate the
performance of 1,12-dodecanediol in their specific polymer systems. Further research is
warranted to generate comprehensive quantitative data and to explore its application in
specialized areas such as biodegradable medical implants and drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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